![molecular formula C17H21N5O2 B2445725 2-methoxy-N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)acetamide CAS No. 1421475-21-9](/img/structure/B2445725.png)
2-methoxy-N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
A series of 2-(4-phenylpiperazin-1-yl)pyrimidine-5-carboxamide derivatives were designed and synthesized for the treatment of Alzheimer’s disease (AD) . The synthesis process was evaluated by the Ellman’s method .Molecular Structure Analysis
The molecular structure of “2-methoxy-N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)acetamide” is complex. The compound is confirmed by molecular docking studies .Chemical Reactions Analysis
The compound exhibits acetylcholinesterase inhibitory activities in vitro . Among the synthesized compounds, compound 6g exhibited the most potent inhibitory activity against AChE .Scientific Research Applications
- Role of 2-methoxy-N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)acetamide :
- Role of 2-methoxy-N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)acetamide :
- Role of 2-methoxy-N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)acetamide :
Alzheimer’s Disease (AD) Treatment
Anti-HIV-1 Activity
Glycogen Synthase Kinase-3β (GSK-3β) Inhibition
Mechanism of Action
Target of Action
The primary target of 2-methoxy-N-(2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl)acetamide is acetylcholinesterase (AChE) . AChE is an enzyme that is responsible for breaking down acetylcholine, a neurotransmitter that plays a crucial role in learning and memory .
Mode of Action
This compound interacts with its target, AChE, by inhibiting its activity . It exhibits potent inhibitory activity against AChE, with an IC50 of 0.90 µM . The compound is a mixed-type inhibitor, exhibiting both competitive and non-competitive inhibition
Biochemical Pathways
By inhibiting AChE, this compound increases the level of acetylcholine in the brain . This is beneficial in conditions like Alzheimer’s disease, where there is a deficiency of acetylcholine . The compound also shows some inhibitory activity against butyrylcholinesterase (BuChE), another enzyme that can break down acetylcholine .
Result of Action
The inhibition of AChE leads to an increase in acetylcholine levels, which can help to alleviate symptoms of diseases characterized by low acetylcholine levels, such as Alzheimer’s disease . By enhancing cholinergic function, this compound could potentially improve cognitive function and memory .
properties
IUPAC Name |
2-methoxy-N-[2-(4-phenylpiperazin-1-yl)pyrimidin-5-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N5O2/c1-24-13-16(23)20-14-11-18-17(19-12-14)22-9-7-21(8-10-22)15-5-3-2-4-6-15/h2-6,11-12H,7-10,13H2,1H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZLSOMUFCJOWRU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(=O)NC1=CN=C(N=C1)N2CCN(CC2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N5O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Methoxy-N-[2-(4-phenylpiperazin-1-YL)pyrimidin-5-YL]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.